5-amino-3-[1-cyano-2-(2-thienyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile

Catalog No.
S5584782
CAS No.
M.F
C17H11N5S
M. Wt
317.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-amino-3-[1-cyano-2-(2-thienyl)vinyl]-1-phenyl-1H...

Product Name

5-amino-3-[1-cyano-2-(2-thienyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile

IUPAC Name

5-amino-3-[(Z)-1-cyano-2-thiophen-2-ylethenyl]-1-phenylpyrazole-4-carbonitrile

Molecular Formula

C17H11N5S

Molecular Weight

317.4 g/mol

InChI

InChI=1S/C17H11N5S/c18-10-12(9-14-7-4-8-23-14)16-15(11-19)17(20)22(21-16)13-5-2-1-3-6-13/h1-9H,20H2/b12-9+

InChI Key

JMODGIGNKPVJGP-FMIVXFBMSA-N

SMILES

C1=CC=C(C=C1)N2C(=C(C(=N2)C(=CC3=CC=CS3)C#N)C#N)N

Canonical SMILES

C1=CC=C(C=C1)N2C(=C(C(=N2)C(=CC3=CC=CS3)C#N)C#N)N

Isomeric SMILES

C1=CC=C(C=C1)N2C(=C(C(=N2)/C(=C/C3=CC=CS3)/C#N)C#N)N

The exact mass of the compound 5-amino-3-[1-cyano-2-(2-thienyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile is 317.07351655 g/mol and the complexity rating of the compound is 550. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
  • Heterocyclic Chemistry

    The compound belongs to the class of pyrazole derivatives, a well-studied group of heterocyclic compounds known for their diverse biological activities []. Research in this area might involve exploring the synthesis and characterization of this specific pyrazole and its analogues.

  • Medicinal Chemistry

    Pyrazoles have been shown to exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities []. Studies could focus on investigating the potential of 5-amino-3-[1-cyano-2-(2-thienyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile as a lead compound for drug discovery.

  • Material Science

    The presence of the cyano and vinyl groups suggests potential applications in material science. Research could explore the use of this compound in the development of new functional materials with specific electronic or optical properties.

XLogP3

3.3

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

317.07351655 g/mol

Monoisotopic Mass

317.07351655 g/mol

Heavy Atom Count

23

Dates

Last modified: 04-15-2024

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